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Compound of Interest

Compound Name: BMS-986104 hydrochloride

Cat. No.: B606282

Application Notes and Protocols for BMS-986104
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

No official Safety Data Sheet (SDS) for BMS-986104 hydrochloride was found in the public
domain. The following information is a consolidation of data from chemical suppliers and
research articles and should be used as a guide for preliminary research purposes only. All
laboratory work should be conducted under the supervision of a qualified professional and in
accordance with institutional safety guidelines. It is highly recommended to obtain a
comprehensive SDS from the supplier before handling this compound.

Compound Information
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Identifier Value
(1-(4-((AR,5S)-1-amino-5-
IUPAC Name (hydroxymethyl)cyclopentyl)phenyl)-4-
heptylcyclohexyl)methanol hydrochloride
CAS Number 1622180-39-5

Molecular Formula

C22H36CINO

Molecular Weight

365.98 g/mol [1]

Mechanism of Action

Selective Sphingosine-1-Phosphate Receptor 1
(S1P1) partial agonist[1][2][3]

Primary Target

S1P1 Receptor[1][2]

Therapeutic Potential

Autoimmune diseases[1][2][3]

Safety and Handling Precautions

While a specific SDS is unavailable, the following precautions are recommended based on the

nature of the compound and general laboratory safety standards.

| : . PPE)

Protection Type

Recommendation

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear a lab coat and impervious gloves (e.g.,

nitrile).

Respiratory Protection

Use in a well-ventilated area. If dust is
generated, a NIOSH-approved respirator is

recommended.

Handling and Storage
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Parameter Recommendation
) Avoid contact with skin, eyes, and clothing.
Handling L .
Avoid inhalation of dust.
Store in a tightly sealed container in a cool, dry,
Storage

and well-ventilated area. Protect from light.

Incompatibilities

Strong oxidizing agents.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, seek

medical attention.

Skin Contact

Immediately wash with soap and water. Remove

contaminated clothing.

Eye Contact

Flush with copious amounts of water for at least

15 minutes. Seek medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Signaling Pathway of BMS-986104

BMS-986104 is a selective partial agonist of the S1P1 receptor, a G protein-coupled receptor

(GPCR). Its mechanism of action involves modulating lymphocyte trafficking.
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Caption: Signaling pathway of BMS-986104 as a partial agonist of the S1P1 receptor.

Experimental Protocols

The following are example protocols for in vitro and in vivo studies involving BMS-986104.

In Vitro: cAMP Assay for S1P1 Receptor Activation

This protocol outlines a method to determine the potency and efficacy of BMS-986104 as a
partial agonist at the S1P1 receptor by measuring changes in intracellular cyclic adenosine
monophosphate (CAMP) levels.

Materials:

CHO or HEK293 cells stably expressing the human S1P1 receptor.

Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA, pH 7.4).

Forskolin.

BMS-986104 hydrochloride.

CAMP detection kit (e.g., HTRF, ELISA).

384-well white opaque plates.
Procedure:

o Cell Preparation: Culture S1P1-expressing cells to ~80-90% confluency. Harvest and
resuspend in assay buffer to a concentration of 1 x 10° cells/mL.

e Compound Preparation: Prepare a 10 mM stock solution of BMS-986104 hydrochloride in
DMSO. Perform serial dilutions in assay buffer to achieve the desired concentration range
(e.g., 10 uM to 0.1 pM).

e Assay: a. Add 5 L of cell suspension to each well of the 384-well plate. b. Add 2.5 uL of the
BMS-986104 serial dilutions to the respective wells. c. Incubate for 30 minutes at room
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temperature. d. Add 2.5 pL of forskolin (to a final concentration that stimulates submaximal

cAMP production, e.g., 1 uM) to all wells except the negative control. e. Incubate for 30
minutes at room temperature.

e Detection: Follow the instructions of the chosen cAMP detection kit to measure cAMP levels.

o Data Analysis: Plot the response (e.g., HTRF ratio) against the log concentration of BMS-
986104. Fit the data to a sigmoidal dose-response curve to determine the ECso value.

Prepare S1P1-expressing Prepare serial dilutions of
cell suspension BMS-986104 hydrochloride

Add cells and compound
to 384-well plate

l

Incubate at room temperatura

Add Forskolin to stimulate
CAMP production
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b606282?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Caption: Workflow for an in vitro CAMP assay to assess S1P1 receptor activation.

In Vivo: Mouse Model of Lymphopenia

This protocol describes a method to evaluate the in vivo efficacy of BMS-986104 by measuring

its effect on peripheral lymphocyte counts in mice.

Materials:

Male C57BL/6 mice (8-10 weeks old).

BMS-986104 hydrochloride.

Vehicle (e.g., 0.5% methylcellulose in water).

EDTA-coated microtainer tubes.

Hematology analyzer or flow cytometer.

Procedure:

Acclimatization: Acclimatize mice for at least one week before the experiment.

Dosing: a. Prepare a dosing solution of BMS-986104 in the vehicle at the desired
concentration (e.g., 1 mg/kg). b. Administer the compound or vehicle to the mice via oral
gavage.

Blood Collection: a. At various time points post-dosing (e.g., 0, 4, 8, 24, 48 hours), collect a
small volume of blood (~50 pL) from the tail vein or saphenous vein into EDTA-coated tubes.

Lymphocyte Counting: a. Analyze the blood samples using a hematology analyzer to
determine the absolute lymphocyte count. b. Alternatively, use flow cytometry with
lymphocyte-specific markers (e.g., CD4, CD8) for a more detailed analysis.

Data Analysis: a. Calculate the percentage change in lymphocyte count from baseline (time
0) for each animal. b. Compare the lymphocyte counts between the BMS-986104-treated
and vehicle-treated groups at each time point.
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Caption: Workflow for an in vivo mouse lymphopenia study.

Potential Adverse Effects

Preclinical and clinical studies have indicated potential safety concerns, primarily related to
cardiovascular effects.

» Bradycardia: A dose-dependent reduction in heart rate has been observed with some S1P
receptor modulators. BMS-986104 was developed to have a differentiated cardiovascular
safety profile compared to earlier compounds like fingolimod.[4]

o Lymphopenia: The therapeutic effect of S1P1 receptor modulators is achieved through a
reduction in circulating lymphocytes.[5] This is an expected pharmacodynamic effect.

For further details on the preclinical pharmacology and safety profile, refer to Dhar et al., 2016
in ACS Medicinal Chemistry Letters.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [BMS-986104 hydrochloride safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606282#bms-986104-hydrochloride-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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